Cas no 89541-53-7 (2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl-, hydrobromide)

2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl-, hydrobromide structure
89541-53-7 structure
Product Name:2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl-, hydrobromide
CAS No:89541-53-7
MF:C11H12BrN3O
MW:282.136481285095
CID:597251
PubChem ID:20208666
Update Time:2025-04-19

2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl-, hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl-, hydrobromide
    • 5-(4-aminophenyl)-6-methyl-1H-pyrazin-2-one,hydrobromide
    • 5-(4-Aminophenyl)-6-methyl-2(1H)-pyrazinone hydrobromide
    • 89541-53-7
    • DTXSID30603588
    • 5-(4-Aminophenyl)-6-methylpyrazin-2(1H)-one--hydrogen bromide (1/1)
    • SCHEMBL7279394
    • YUSLFBCBGAGXKS-UHFFFAOYSA-N
    • Inchi: 1S/C11H11N3O.BrH/c1-7-11(13-6-10(15)14-7)8-2-4-9(12)5-3-8;/h2-6H,12H2,1H3,(H,14,15);1H
    • InChI Key: YUSLFBCBGAGXKS-UHFFFAOYSA-N
    • SMILES: Br.O=C1C=NC(=C(C)N1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 281.01637g/mol
  • Monoisotopic Mass: 281.01637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5Ų
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